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Compound of Interest

1-(2-Bromoethoxy)-2-
Compound Name:
fluorobenzene

Cat. No.: B061342

A Note on This Document: As of the date of this publication, a comprehensive, verified Safety
Data Sheet (SDS) for 1-(2-Bromoethoxy)-2-fluorobenzene (CAS No. 193220-21-2) is not
readily available in public databases. This guide has been meticulously compiled by
synthesizing data from structurally analogous compounds to provide a provisional risk
assessment and handling protocol. The recommendations herein are based on the anticipated
hazards derived from its functional groups—a substituted fluorobenzene ring and a
bromoethoxy chain. Researchers must exercise caution and treat this chemical as potentially
hazardous until a complete toxicological profile is established.

Chemical Identification and Structural Analogs

This guide pertains to the chemical compound identified as:

Identifier Value Source

) 1-(2-Bromoethoxy)-2-
Chemical Name [1]
fluorobenzene

CAS Number 193220-21-2 [1]
Molecular Formula CsHsBrFO [1]
Molecular Weight 219.05 g/mol [1]
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The safety profile in this document is inferred from data on closely related molecules, including:

1-(2-Bromoethoxy)-4-fluorobenzene

1-(2-Bromoethoxy)-4-fluoro-2-(trifluoromethyl)benzene[2]

1-Bromo-2-fluorobenzene([3][4]

General substituted brominated and fluorinated aromatic compounds.

Provisional Hazard Assessment

Based on the hazard classifications of its structural analogs, 1-(2-Bromoethoxy)-2-
fluorobenzene should be handled as a substance that poses significant irritation risks.[2][5]
The electrophilic nature of the brominated alkyl chain and the metabolic pathways of
substituted benzenes are the primary causal factors for this assessment.

Anticipated GHS Classification:

Hazard Class Category GHS Code Description
) o Causes skin irritation.
Skin Irritation 2 H315
[2][5]
) o Causes serious eye
Serious Eye Irritation 2A H319 o
irritation.[2][5]
Specific Target Organ May cause respirator
p . g g 3 H335 | .y' p y
Toxicity irritation.[2][5]
Acute Toxicity, Oral Harmful if swallowed.
4 H302
(Suspected) [6][7]

Precautionary Statements (P-Statements):
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Code Precautionary Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapors/spray.[2][8]
P264 Wash skin thoroughly after handling.[2][6]
Use only outdoors or in a well-ventilated area.[2]
pP271
[6]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[2][6]
IF ON SKIN: Wash with plenty of soap and
P302+P352
water.[2][6]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[2][6]
312 Call a POISON CENTER or doctor if you feel
unwell.[2]
Store in a well-ventilated place. Keep container
P403+P233 )
tightly closed.[6]
Dispose of contents/container to an approved
P501

hazardous waste disposal plant.[6]

Emergency and First-Aid Protocols

The following procedures are recommended based on protocols for similar irritating and

potentially toxic substances. Medical attention should be sought promptly in all cases of

significant exposure.

Experimental Protocol: First-Aid Response

¢ General Advice:

o Move the victim out of the dangerous area to fresh air.
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o Show this safety guide to the attending physician.[9]

 If Inhaled:
o Remove the individual to fresh air immediately.
o If breathing is difficult or has stopped, provide artificial respiration.[8][9]
o Seek immediate medical attention.
 In Case of Skin Contact:
o Immediately remove all contaminated clothing and shoes.

o Wash the affected skin area thoroughly with soap and plenty of water for at least 15
minutes.[2][9]

o If skin irritation occurs or persists, get medical advice.[2]
e In Case of Eye Contact:

o Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids
open.[2][6]

o Remove contact lenses if present and easy to do so. Continue rinsing.

o Seek immediate medical attention, preferably from an ophthalmologist.[10]
 If Swallowed:

o DO NOT induce vomiting.[9]

o Rinse the mouth thoroughly with water.

o Never give anything by mouth to an unconscious person.[8]

o Call a physician or poison control center immediately.[6]

Laboratory Handling and Storage
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Proper handling and storage are critical to minimizing exposure risk and ensuring chemical
stability.

4.1. Engineering Controls and Handling Procedures

e Ventilation: All handling of 1-(2-Bromoethoxy)-2-fluorobenzene must be conducted in a
properly functioning chemical fume hood to minimize inhalation of vapors.[6]

e Ignition Sources: While the flash point is not determined, related bromo- and fluoro-aromatic
compounds are often flammable liquids.[3][4][9] Keep the substance away from heat, sparks,
open flames, and hot surfaces. Use non-sparking tools and take precautionary measures
against static discharge.[3][4][10]

o Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling
the substance and before any breaks.[6] Contaminated clothing should be removed and
washed before reuse.[6]

4.2. Storage Conditions

o Container: Keep the container tightly closed and stored in a dry, cool, and well-ventilated
area.[6][9]

o Recommended Temperature: Store at 2-8°C.[1]

e Incompatibilities: Store away from strong oxidizing agents.[6][11]

Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory to prevent skin, eye, and respiratory exposure.
Caption: Risk management workflow for handling 1-(2-Bromoethoxy)-2-fluorobenzene.
Required PPE:

o Eye/Face Protection: Wear chemical safety goggles or a face shield that meets EN166 or
NIOSH standards.[2][6]

e Skin Protection:
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o Wear a flame-retardant lab coat.

o Use chemically resistant gloves (e.g., Nitrile or Neoprene). Inspect gloves for integrity
before each use and dispose of contaminated gloves properly.[8][12]

» Respiratory Protection: If working outside a fume hood or if vapor concentrations are
unknown or high, use a NIOSH-approved respirator with an organic vapor cartridge.[4]

Physical and Chemical Properties

Quantitative data for this specific compound is limited. The following table includes available
data and notes where information is unavailable.

Property Value Source/Comment

[1] (Assumed based on

Appearance Colorless to light yellow liquid
analogs)
Odor Data not available
Boiling Point 123 °C (at 16 mmHg) [1]
Melting Point Data not available
] ) Handle as flammable, per
Flash Point Data not available
analogs.[3][4][9]
Density Data not available
. ) Likely insoluble in water,
Solubility Data not available

soluble in organic solvents.

Stability and Reactivity

o Reactivity: No specific reactivity data is available.
o Chemical Stability: Expected to be stable under recommended storage conditions.[6]

» Incompatible Materials: Avoid contact with strong oxidizing agents.[6][11]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.lgcstandards.com/medias/sys_master/root/hff/h6f/11132461088798/SDS_CDN-D-7217-1G_ST-WB-MSDS-6945625-1-1-1/SDS-CDN-D-7217-1G-ST-WB-MSDS-6945625-1-1-1.PDF
https://alliedhightech.com/Media/Default/images/Loc-Tite460.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10635&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ProductChemicalPropertiesCB8761251_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB8761251_EN.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10635~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2016:47:44~~1-Bromo-2-fluorobenzene~~
https://www.fishersci.com/store/msds?partNumber=AAA10635&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://gustavus.edu/academics/departments/chemistry/documents/documents/Bromobenzene.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F671185.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F671185.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0258.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Hazardous Decomposition Products: Under fire conditions, thermal decomposition is
expected to produce hazardous gases including carbon monoxide (CO), carbon dioxide
(CO2), hydrogen bromide (HBr), and hydrogen fluoride (HF).[4][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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